N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-naphthamide
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Overview
Description
“N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-naphthamide” is a chemical compound with diverse applications in scientific research due to its unique structure and properties1. It has a molecular formula of C23H22N2O3 and a molecular weight of 374.442.
Synthesis Analysis
Unfortunately, the specific synthesis process for this compound is not readily available in the search results. However, it’s worth noting that compounds with similar structures are often synthesized through complex organic reactions involving multiple steps. Further research in scientific literature or consultation with a chemist may provide more detailed information.Molecular Structure Analysis
The molecular structure of a compound can be determined by various spectroscopic methods, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography. Unfortunately, the specific structural details for this compound are not available in the search results.Chemical Reactions Analysis
The chemical reactions involving this compound are not explicitly mentioned in the search results. However, given its structure, it might undergo reactions typical for amides, oxazepines, and naphthalenes.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, solubility, stability, and reactivity. Unfortunately, these specific details for this compound are not available in the search results.Scientific Research Applications
Spectroscopy and Photophysics
Research into related compounds like 4-(2,3,4-trimethoxyphenyl)-8-methoxy-2-oxo-1,2,5,6 tetrahydrobenzo[h] quinoline-3-carbonitrile (TMTQ) has explored their spectroscopic and physicochemical parameters, including electronic absorption, Stokes shift, and fluorescence quantum yield. These compounds show promise as probes and quenchers for determining critical micelle concentration (CMC) of surfactants, highlighting their potential in analytical chemistry and materials science (Zayed & Kumar, 2017).
Antimicrobial Activity
Derivatives such as naphthyridine compounds have been studied for their pharmacological activities, including antimicrobial effects. For instance, a novel compound demonstrated good anticancer activity in human malignant melanoma cell lines, indicating the potential of related compounds in antimicrobial and anticancer research (Kong et al., 2018).
Catalysis
Research on the catalytic applications of related compounds includes studies on N-heterocyclic carbenes catalyzing the addition of trimethylsilylcyanide to aldehydes, yielding cyanohydrin trimethylsilyl ethers. This demonstrates the utility of such compounds in synthetic organic chemistry, particularly in catalysis and synthetic transformations (Suzuki et al., 2006).
Synthetic Methodologies
There's ongoing research into the synthesis of complex molecules, including the development of streamlined synthetic methodologies toward novel compounds. For example, novel synthetic routes involving the rearrangement of certain oxime derivatives to afford naphthyridine and other heterocyclic compounds showcase the potential for synthetic innovation in creating new materials and pharmaceuticals (Martin et al., 1987).
Safety And Hazards
Future Directions
This compound’s unique structure and properties make it a promising candidate for various studies, ranging from drug discovery to material science1. However, further research is needed to fully explore its potential applications.
Please note that this analysis is based on the available search results and may not be comprehensive. For more detailed information, please refer to relevant scientific literature or consult with a chemist.
properties
IUPAC Name |
N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)naphthalene-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O3/c1-23(2)14-28-20-13-18(10-11-19(20)25(3)22(23)27)24-21(26)17-9-8-15-6-4-5-7-16(15)12-17/h4-13H,14H2,1-3H3,(H,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTRCOKHFYJKVMZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COC2=C(C=CC(=C2)NC(=O)C3=CC4=CC=CC=C4C=C3)N(C1=O)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-naphthamide |
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